Cas no 1007541-78-7 (Ethyl 5-methyl-1-propyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-methyl-1-propyl-1H-pyrazole-3-carboxylate
• CAS No: 1007541-78-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD08700643
• CID: 4675671
• Update Time: 2025-06-14

Ethyl 5-methyl-1-propyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methyl-1-propyl-1H-pyrazole-3-carboxylate
• 1H-pyrazole-3-carboxylic acid, 5-methyl-1-propyl-, ethyl ester

• MDL： MFCD08700643
• Inchi： 1S/C10H16N2O2/c1-4-6-12-8(3)7-9(11-12)10(13)14-5-2/h7H,4-6H2,1-3H3
• InChI Key： ZDUIBNWIABOEKN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)N(CCC)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 5-methyl-1-propyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 5-methyl-1-propyl-1H-pyrazole-3-carboxylate (CAS No. 1007541-78-7)

Ethyl 5-methyl-1-propyl-1H-pyrazole-3-carboxylate (CAS No. 1007541-78-7) is a specialized organic compound belonging to the pyrazole carboxylate family. This ester derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The compound features a pyrazole ring substituted with a methyl group at the 5-position, a propyl group at the 1-position, and an ethyl ester moiety at the 3-position. Its molecular formula is C10H16N2O2, with a molecular weight of 196.25 g/mol.

In recent years, the demand for pyrazole-based compounds has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in Ethyl 5-methyl-1-propyl-1H-pyrazole-3-carboxylate due to its potential as a building block for synthesizing bioactive molecules. Its structural motif is often explored in the development of anti-inflammatory agents, antioxidants, and enzyme inhibitors. The compound's ester group also makes it a valuable intermediate in organic synthesis, enabling further functionalization.

The synthesis of Ethyl 5-methyl-1-propyl-1H-pyrazole-3-carboxylate typically involves the condensation of hydrazine derivatives with β-keto esters, followed by alkylation and esterification steps. This process highlights the compound's relevance in green chemistry and sustainable synthesis, topics that are currently trending in scientific communities. Optimizing reaction conditions to improve yield and reduce environmental impact is a key focus area for researchers working with this compound.

From an analytical perspective, CAS No. 1007541-78-7 is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the compound's structural integrity, which is critical for its applications in precision chemistry. The compound's stability under various storage conditions is also a subject of ongoing study, as it influences its shelf life and handling protocols.

In the context of drug discovery, Ethyl 5-methyl-1-propyl-1H-pyrazole-3-carboxylate is often cited in patents and academic papers for its role in creating novel therapeutic candidates. Its scaffold is frequently modified to enhance bioavailability or target specificity, addressing challenges in personalized medicine and drug delivery systems. These applications align with current trends in healthcare innovation, where tailored treatments and multifunctional compounds are highly sought after.

Beyond pharmaceuticals, this compound finds utility in agrochemical research, particularly in the design of pesticides and herbicides. Its pyrazole core is known to interact with biological systems in ways that can be harnessed for crop protection. As the agricultural sector shifts toward sustainable practices, the development of eco-friendly agrochemicals using intermediates like Ethyl 5-methyl-1-propyl-1H-pyrazole-3-carboxylate is gaining momentum.

In summary, Ethyl 5-methyl-1-propyl-1H-pyrazole-3-carboxylate (CAS No. 1007541-78-7) is a multifaceted compound with broad applications in cutting-edge research. Its significance in medicinal chemistry, material science, and agrochemical development underscores its value as a research tool. As scientific advancements continue to evolve, this compound is poised to play a pivotal role in addressing global challenges in health and sustainability.